Cas no 6165-77-1 (Benzenesulfonic acid, 4-chloro-, 2-propynyl ester)

• Product Name: Benzenesulfonic acid, 4-chloro-, 2-propynyl ester
• CAS No: 6165-77-1
• MF: C₉H₇ClO₃S
• MW: 230.668080568314
• CID: 471115
• PubChem ID: 71393669
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-chloro-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-chloro-, 2-propynyl ester
• prop-2-ynyl 4-chlorobenzenesulfonate
• 6165-77-1
• Prop-2-yn-1-yl 4-chlorobenzene-1-sulfonate
• DTXSID70815426

• Inchi： 1S/C9H7ClO3S/c1-2-7-13-14(11,12)9-5-3-8(10)4-6-9/h1,3-6H,7H2
• InChI Key： DFKLNVHJIMXAFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)OCC#C

Computed Properties

• Exact Mass: 229.98051
• Monoisotopic Mass: 229.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37